4-(Benzylsulfanyl)pyridine-3-sulfonic acid

• Molecular Formula: C12H11NO3S2
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 4-benzylsulfanylpyridine-3-sulfonic acid
• InChI: InChI=1S/C12H11NO3S2/c14-18(15,16)12-8-13-7-6-11(12)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,14,15,16)
• InChI Key: TVDLDJRZBUVUCX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSC2=C(C=NC=C2)S(=O)(=O)O
• Canonical SMILES: C1=CC=C(C=C1)CSC2=C(C=[NH+]C=C2)S(=O)(=O)[O-]

Description

4-(Benzylsulfanyl)pyridine-3-sulfonic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. The compound is a sulfonic acid derivative of pyridine, and its unique structure has made it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of 4-(Benzylsulfanyl)pyridine-3-sulfonic acid involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. The compound has been found to inhibit the activity of enzymes such as tyrosine kinases, which play a crucial role in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(Benzylsulfanyl)pyridine-3-sulfonic acid are still being studied. However, it has been found to exhibit potent inhibitory activity against certain enzymes that are involved in the growth and proliferation of cancer cells. This makes it a potential candidate for the development of new anti-cancer drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(Benzylsulfanyl)pyridine-3-sulfonic acid in lab experiments is its potent inhibitory activity against certain enzymes that are involved in the growth and proliferation of cancer cells. This makes it a potential candidate for the development of new anti-cancer drugs. However, the compound has some limitations as well. It is a relatively new compound, and its biological activity and toxicity are still being studied. Therefore, caution must be exercised when using this compound in lab experiments.

Future Directions

There are several future directions for the research on 4-(Benzylsulfanyl)pyridine-3-sulfonic acid. One of the most significant directions is the development of new anti-cancer drugs based on this compound. Further studies are needed to determine the biological activity and toxicity of the compound, which will help in the development of new drugs. Additionally, the compound's potential applications in other fields of research, such as materials science and catalysis, should also be explored. Further studies are needed to determine the compound's potential in these fields.
Conclusion:
In conclusion, 4-(Benzylsulfanyl)pyridine-3-sulfonic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. The compound's potent inhibitory activity against certain enzymes that are involved in the growth and proliferation of cancer cells makes it a potential candidate for the development of new anti-cancer drugs. However, caution must be exercised when using this compound in lab experiments, as its biological activity and toxicity are still being studied. Further studies are needed to determine the compound's potential applications in other fields of research and to develop new drugs based on this compound.

Synthesis Methods

The synthesis of 4-(Benzylsulfanyl)pyridine-3-sulfonic acid involves the reaction of pyridine-3-sulfonyl chloride with benzyl mercaptan in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent such as toluene or dichloromethane under reflux conditions. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

4-(Benzylsulfanyl)pyridine-3-sulfonic acid has shown potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry. The compound has been found to exhibit potent inhibitory activity against certain enzymes that are involved in the growth and proliferation of cancer cells. This makes it a potential candidate for the development of new anti-cancer drugs.